Cas no 106094-36-4 ((E)-2-(1-Butenyl)-1,3,2-benzodioxaborole)

(E)-2-(1-Butenyl)-1,3,2-benzodioxaborole Properties

Names and Identifiers

• (E)-2-(1-Butenyl)-1,3,2-benzodioxaborole
• (E)-2-(1-BUTENYL)-1,3,2-BENZODIOXABOROLE,CLEAR LIQUID
• 2-[(E)-but-1-enyl]-1,3,2-benzodioxaborole
• 2-(1E)-1-Butenyl-1,3,2-benzodioxaborole
• 2-(1E)-1-Buten-1-yl-1,3,2-benzodioxaborole
• DTXSID40459750
• SCHEMBL5192112
• 2-[(1E)-but-1-en-1-yl]-2H-1,3,2-benzodioxaborole
• 2-[(1e)-1-buten-1-yl]-1,3,2-benzodioxaborole
• DB-310154
• 106094-36-4
• QTICDYDCSGBDQP-FPYGCLRLSA-N
• SCHEMBL5192124
• +Expand

• InChIKey： QTICDYDCSGBDQP-FPYGCLRLSA-N
• Inchi： InChI=1S/C10H11BO2/c1-2-3-8-11-12-9-6-4-5-7-10(9)13-11/h3-8H,2H2,1H3/b8-3+
• SMILES： B1(OC2=CC=CC=C2O1)C=CCC

Computed Properties

• Exact Mass: 174.08500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 174.0852098g/mol
• Heavy Atom Count: 13
• Complexity: 179
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• LogP: 2.45140
• PSA: 18.46000
• Boiling Point: 229.6±23.0 ºC (760 Torr),
• Flash Point: 92.7±22.6 ºC,
• Density: 1.05±0.1 g/cm3 (20 ºC 760 Torr),